Heptadecan-9-yl 8-((3-((cyanamido(dimethylamino)methylene)amino)propyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate

• Molecular Formula: C49H95N5O4
• Molecular Weight: 818.3 g/mol
• IUPAC Name: nonyl 8-[3-[[(cyanoamino)-(dimethylamino)methylidene]amino]propyl-(8-heptadecan-9-yloxy-8-oxooctyl)amino]octanoate
• InChI: InChI=1S/C49H95N5O4/c1-6-9-12-15-18-27-34-44-57-47(55)38-30-23-19-25-32-41-54(43-35-40-51-49(52-45-50)53(4)5)42-33-26-20-24-31-39-48(56)58-46(36-28-21-16-13-10-7-2)37-29-22-17-14-11-8-3/h46H,6-44H2,1-5H3,(H,51,52)
• InChI Key: HZXHNSXPZMXSDW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCOC(=O)CCCCCCCN(CCCCCCCC(=O)OC(CCCCCCCC)CCCCCCCC)CCCN=C(NC#N)N(C)C

Description

Heptadecan-9-yl 8-((3-((cyanamido(dimethylamino)methylene)amino)propyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate is a complex organic compound. It is characterized by its long carbon chain and multiple functional groups, making it a versatile molecule in various chemical and biological applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Heptadecan-9-yl 8-((3-((cyanamido(dimethylamino)methylene)amino)propyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate involves multiple steps. The process typically starts with the preparation of the core structure, followed by the introduction of various functional groups through a series of chemical reactions. Common reagents used in these reactions include organic solvents, catalysts, and protective groups to ensure the desired product’s stability and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure high yield and purity while minimizing the production time and cost. Quality control measures, such as chromatography and spectroscopy, are employed to monitor the product’s consistency and quality.

Chemical Reactions Analysis

Types of Reactions

Heptadecan-9-yl 8-((3-((cyanamido(dimethylamino)methylene)amino)propyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce oxygen-containing functional groups.

Reduction: Reduction reactions can modify the compound’s functional groups, such as converting ketones to alcohols.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. Reaction conditions, such as temperature, pressure, and solvent choice, are optimized to achieve the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Heptadecan-9-yl 8-((3-((cyanamido(dimethylamino)methylene)amino)propyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate has a wide range of scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential role in biological systems, such as cell signaling and membrane interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials, such as surfactants and polymers.

Mechanism of Action

The mechanism of action of Heptadecan-9-yl 8-((3-((cyanamido(dimethylamino)methylene)amino)propyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate involves its interaction with specific molecular targets and pathways. The compound’s functional groups allow it to bind to proteins, enzymes, or receptors, modulating their activity and triggering downstream effects. These interactions can influence various biological processes, such as cell proliferation, apoptosis, and immune response.

Comparison with Similar Compounds

Similar Compounds

Heptadecan-9-yl 8-(3-hydroxypropylamino)octanoate: A lipid featuring a propanolamine headgroup, an octanoate ester, and a branched C17 tail.

Heptadecan-9-yl 8-((3-hydroxypropyl)(nonyl)amino)octanoate: Another lipid with similar structural features.

Heptadecan-9-yl 8-((2-hydroxyethyl)amino)octanoate: A lipid used for compound synthesis.

Uniqueness

Heptadecan-9-yl 8-((3-((cyanamido(dimethylamino)methylene)amino)propyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate stands out due to its unique combination of functional groups, which confer specific chemical and biological properties. Its ability to undergo various chemical reactions and interact with multiple molecular targets makes it a valuable compound for research and industrial applications.